4-(3,4-Difluorophenyl)-5,5-dimethyl-2-oxo-oxazolidine

• Molecular Formula: C11H11F2NO2
• Molecular Weight: 227.21 g/mol
• IUPAC Name: 4-(3,4-difluorophenyl)-5,5-dimethyl-1,3-oxazolidin-2-one
• InChI: InChI=1S/C11H11F2NO2/c1-11(2)9(14-10(15)16-11)6-3-4-7(12)8(13)5-6/h3-5,9H,1-2H3,(H,14,15)
• InChI Key: VHTCBJSXZLEETC-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(NC(=O)O1)C2=CC(=C(C=C2)F)F)C

Description

4-(3,4-Difluorophenyl)-5,5-dimethyl-2-oxo-oxazolidine is a useful research compound. Its molecular formula is C11H11F2NO2 and its molecular weight is 227.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 1-(3,4-difluorophenyl)-2-methyl-2-hydroxypropylamine (3.00 g, 14.9 mmol) and carbonyldiimidazole (2.418 g, 14.9 mmol) in dichloromethane (150 mL) was heated at reflux temperature for 36 h and the solvent evaporated. The residue was purified by column chromatography on silica gel using chloroform/ethyl acetate (9:1) to give the product as a viscous oil which solidified on standing (1.80 g, 50% yield). The product was used in the next step without further characterization.